6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one

• Molecular Formula: C5H4BrN3O3
• Molecular Weight: 234.01 g/mol
• IUPAC Name: 4-bromo-2-methyl-5-nitro-1H-pyrimidin-6-one
• InChI: InChI=1S/C5H4BrN3O3/c1-2-7-4(6)3(9(11)12)5(10)8-2/h1H3,(H,7,8,10)
• InChI Key: MGVLZTSOZFVVKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=O)N1)[N+](=O)[O-])Br

Description

6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one is a useful research compound. Its molecular formula is C5H4BrN3O3 and its molecular weight is 234.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

56.6 ml (503 mmol) of hydrobromic acid solution (48% in water) were added dropwise to a solution of 20.5 g (101 mmol) of the 2-methyl-4-methoxy-5-nitro-6-chloro-pyrimidine [Helv. (1958), 41, 1806] in 450 ml of acetic acid and the reaction mixture was stirred at room temperature for 44 hours. It was then evaporated under reduced pressure and the residue formed poured into 500 ml of an ice/water mixture and extracted 3 times with 500 ml of dichloromethane. The combined dichloromethane phases were washed with 100 ml of water and evaporated under reduced pressure. There were thus obtained 16.3 g (69.6 mmol, yield 69%) of the 6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one as light yellow solid, which was used without further purification.